Cas no 2548997-80-2 (4-methoxy-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole)

• Product Name: 4-methoxy-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole
• CAS No: 2548997-80-2
• MF: C₁₆H₁₈N₄OS
• MW: 314.405321598053
• CID: 5313099
• PubChem ID: 154582840
• Update Time: 2025-07-18

4-methoxy-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole
• F6747-5303
• 2548997-80-2
• AKOS040722810
• 4-Methoxy-2-[3-[(4-methyl-1H-pyrazol-1-yl)methyl]-1-azetidinyl]benzothiazole

• Inchi： 1S/C16H18N4OS/c1-11-6-17-20(7-11)10-12-8-19(9-12)16-18-15-13(21-2)4-3-5-14(15)22-16/h3-7,12H,8-10H2,1-2H3
• InChI Key： DIRXKYJEWBWHAP-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(OC)=C2N=C1N1CC(CN2C=C(C)C=N2)C1

Computed Properties

• Exact Mass: 314.12013238g/mol
• Monoisotopic Mass: 314.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 490.6±43.0 °C(Predicted)
• pka: 4.46±0.10(Predicted)

Additional information on 4-methoxy-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole

Introduction to 4-methoxy-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole (CAS No. 2548997-80-2)

4-methoxy-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole, a compound with the CAS number 2548997-80-2, is a novel and promising molecule in the field of medicinal chemistry. This compound has garnered significant attention due to its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research findings related to this compound.

The chemical structure of 4-methoxy-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole is characterized by a benzothiazole core, which is a common scaffold in many bioactive compounds. The presence of a methoxy group at the 4-position and a substituted azetidine ring at the 2-position adds to its complexity and functional diversity. The azetidine ring is further modified by a 4-methylpyrazole moiety, which is known for its pharmacological significance in various therapeutic areas.

Recent studies have highlighted the potential of 4-methoxy-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole in several biological contexts. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer progression. This finding suggests that 4-methoxy-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole could be a valuable lead compound for the development of novel anticancer agents.

In addition to its anticancer potential, 4-methoxy-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole has also been investigated for its anti-inflammatory properties. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines. This dual activity as both an anticancer and anti-inflammatory agent makes it a versatile candidate for further drug development.

The pharmacokinetic properties of 4-methoxy-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole have been extensively studied to ensure its suitability for therapeutic use. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its desired biological effects.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 4-methoxy-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 4-methoxy-2-{3-[(4-methyl-1H-pyrazol-1-yl)<methyl]azetidin--fstyleont-wonight:bold;"">-fstyleont-wonight:bold;"">-fstyleont-wonight:bold;"">-fstyleont-wonight:bold;"">-fstyleont-wonight:bold;"">-fstyleont-wonight:bold;"">-fstyleont-wonight:bold;"">-fstyleont-wonight:bold;"">-------(CAS No. 2548997-)80-)2)) is a promising molecule with diverse biological activities and favorable pharmacokinetic properties. Its potential as an anticancer and anti-inflammatory agent makes it an exciting candidate for further research and development in the pharmaceutical industry.